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Abstract
This technical guide provides a comprehensive overview of 1-Cyclopentyl-4-
nitrosopiperazine-d9, a deuterated analog of the nitrosamine impurity 1-cyclopentyl-4-

nitrosopiperazine (CPNP). CPNP has been identified as a potential impurity in certain

pharmaceutical products, such as the anti-tuberculosis drug rifapentine.[1][2][3] This guide

details the chemical properties, synthesis, and primary application of 1-Cyclopentyl-4-
nitrosopiperazine-d9 as an internal standard in analytical methodologies for the precise

quantification of CPNP. Detailed experimental protocols for its use in liquid chromatography-

mass spectrometry (LC-MS/MS) are provided, along with a summary of relevant quantitative

data. This document serves as a critical resource for researchers and professionals involved in

pharmaceutical quality control, analytical development, and drug safety assessment.

Introduction
The emergence of nitrosamine impurities in pharmaceutical products has become a significant

concern for regulatory agencies and the pharmaceutical industry worldwide. These compounds
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are classified as probable human carcinogens, necessitating their stringent control at trace

levels in drug substances and products.[4] 1-Cyclopentyl-4-nitrosopiperazine (CPNP) is a

nitrosamine impurity that can form during the manufacturing process of certain active

pharmaceutical ingredients (APIs), such as rifapentine.[1][3]

Accurate and precise quantification of such impurities is paramount for ensuring patient safety

and regulatory compliance. Isotope dilution mass spectrometry, which employs stable isotope-

labeled internal standards, is the gold standard for this purpose. 1-Cyclopentyl-4-
nitrosopiperazine-d9 is the deuterated analog of CPNP and serves as an ideal internal

standard for its analysis. Its near-identical chemical and physical properties to the non-labeled

analyte ensure that it behaves similarly during sample preparation and analysis, thereby

compensating for variations and matrix effects.[4][5] This guide provides an in-depth look at the

technical aspects of 1-Cyclopentyl-4-nitrosopiperazine-d9.

Chemical Properties and Identification
A summary of the key chemical properties of 1-Cyclopentyl-4-nitrosopiperazine-d9 is

presented below.

Property Value Reference

Chemical Name
1-Cyclopentyl-4-

nitrosopiperazine-d9
N/A

Synonyms

1-nitroso-4-(1,2,2,3,3,4,4,5,5-

nonadeuteriocyclopentyl)piper

azine

N/A

Molecular Formula C₉H₈D₉N₃O N/A

Molecular Weight 192.31 g/mol N/A

Appearance Neat N/A

CAS Number (Non-deuterated) 61379-66-6 [6]

Synthesis and Formation
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The synthesis of 1-Cyclopentyl-4-nitrosopiperazine-d9 involves a two-step process: the

synthesis of the deuterated precursor, 1-cyclopentylpiperazine-d9, followed by nitrosation.

While a specific detailed protocol for the deuterated compound is not readily available in the

literature, a general synthetic approach can be outlined based on established chemical

principles.

Synthesis of 1-Cyclopentylpiperazine-d9 (Precursor)
The non-deuterated precursor, 1-cyclopentylpiperazine, can be synthesized via the catalytic

reductive amination of cyclopentanone with piperazine.[7] For the deuterated analog, a similar

approach would be employed using a deuterated source.

Reaction:
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Figure 1: General synthesis of the deuterated precursor.

Nitrosation of 1-Cyclopentylpiperazine-d9
The final step is the nitrosation of the deuterated precursor. This is typically achieved by

reacting the secondary amine with a nitrosating agent, such as sodium nitrite, under acidic

conditions.[8][9]
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Figure 2: Nitrosation of the deuterated precursor.

Application in Analytical Methodology
The primary application of 1-Cyclopentyl-4-nitrosopiperazine-d9 is as an internal standard

for the quantification of CPNP in pharmaceutical samples using LC-MS/MS.[4]

Principle of Isotope Dilution Mass Spectrometry
A known amount of the deuterated internal standard is added to the sample at the beginning of

the analytical workflow. The internal standard co-elutes with the analyte and experiences the

same extraction inefficiencies and matrix effects. The mass spectrometer distinguishes

between the analyte and the internal standard based on their mass-to-charge (m/z) ratio. By

measuring the ratio of the analyte peak area to the internal standard peak area, accurate

quantification can be achieved.
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Figure 3: Analytical workflow using a deuterated internal standard.

Experimental Protocol: LC-MS/MS Analysis of CPNP
The following is a general protocol for the analysis of CPNP in a drug product using 1-
Cyclopentyl-4-nitrosopiperazine-d9 as an internal standard. This protocol is based on
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methods developed for the analysis of nitrosamine impurities in pharmaceuticals.[10][11][12]

4.2.1. Reagents and Materials

1-Cyclopentyl-4-nitrosopiperazine (CPNP) reference standard

1-Cyclopentyl-4-nitrosopiperazine-d9 internal standard

Methanol (LC-MS grade)

Water (LC-MS grade)

Ammonium formate (LC-MS grade)

Formic acid (LC-MS grade)

Drug product for analysis

4.2.2. Standard and Sample Preparation

Stock Solutions: Prepare individual stock solutions of CPNP and 1-Cyclopentyl-4-
nitrosopiperazine-d9 in methanol at a concentration of 1 mg/mL.

Working Standard Solutions: Prepare a series of working standard solutions by serially

diluting the CPNP stock solution with a suitable solvent (e.g., methanol/water). Spike each

working standard with the internal standard to a final concentration (e.g., 50 ng/mL).

Sample Preparation:

Accurately weigh a portion of the powdered drug product.

Add a known volume of extraction solvent containing the internal standard (1-
Cyclopentyl-4-nitrosopiperazine-d9).

Vortex and sonicate to ensure complete extraction of the analyte.

Centrifuge the sample to pelletize excipients.

Filter the supernatant into an autosampler vial for LC-MS/MS analysis.
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4.2.3. LC-MS/MS Conditions

LC System: A high-performance liquid chromatography (HPLC) or ultra-high-performance

liquid chromatography (UHPLC) system.

Column: A suitable reversed-phase column (e.g., C18).

Mobile Phase A: Water with 0.1% formic acid and 10 mM ammonium formate.

Mobile Phase B: Methanol with 0.1% formic acid.

Gradient: A suitable gradient program to achieve separation of the analyte from matrix

components.

Mass Spectrometer: A triple quadrupole mass spectrometer operated in positive electrospray

ionization (ESI+) mode.

Detection: Multiple Reaction Monitoring (MRM) of specific precursor-to-product ion

transitions for both CPNP and 1-Cyclopentyl-4-nitrosopiperazine-d9.

Quantitative Data
The following table summarizes typical method validation parameters for the quantification of

CPNP using an LC-MS method, based on data from the FDA for a similar analysis.[10]

Parameter Typical Value

Limit of Detection (LOD) 0.1 ng/mL (0.003 ppm)

Limit of Quantification (LOQ) 0.5 ng/mL (0.017 ppm)

Linearity (Range) 0.5 - 200 ng/mL (0.017 - 6.67 ppm)

Correlation Coefficient (r²) > 0.99

Accuracy (% Recovery) 80 - 120%

Precision (% RSD) < 15%
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Conclusion
1-Cyclopentyl-4-nitrosopiperazine-d9 is an indispensable tool for the accurate and reliable

quantification of the nitrosamine impurity CPNP in pharmaceutical products. Its use as an

internal standard in isotope dilution mass spectrometry allows for the mitigation of matrix

effects and other sources of analytical variability, ensuring data of the highest quality for

regulatory submissions and patient safety assessments. This guide provides a foundational

understanding of the synthesis, properties, and application of this critical analytical standard for

professionals in the pharmaceutical sciences.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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